![molecular formula C10H12O3 B030997 Methyl 2-phenoxypropanoate CAS No. 2065-24-9](/img/structure/B30997.png)
Methyl 2-phenoxypropanoate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 2-phenoxypropanoate and related compounds often involves reactions that provide a gateway to a range of functionalized products. For instance, the preparation of methyl 2-arylpropanoates, which share a similar structural motif, has been efficiently achieved by treating 2-hydroxypropiophenone dimethyl acetals with sulfuryl chloride in the presence of an amide or a weak base, leading to good to excellent yields via 1,2-aryl migration (Yamauchi et al., 1987).
Molecular Structure Analysis
The crystal structure of related compounds provides insights into the molecular structure that can be extrapolated to this compound. For example, ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate was characterized by single-crystal X-ray diffraction, revealing a molecular structure stabilized by hydrogen-bonding interactions (Navarrete-Vázquez et al., 2011).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, highlighting its reactivity and functionalization potential. For instance, the palladium-catalyzed reaction of 2-hydroxy-2-methylpropiophenone with aryl bromides leads to unique multiple arylation via successive C-C and C-H bond cleavages, producing tetraarylethanes and diarylisochromanones (Wakui et al., 2004).
Physical Properties Analysis
Investigations into the thermal decompositions of 2-methyl-2-phenoxypropane offer insights into the physical properties of this compound. These studies reveal details about the reaction mechanisms and kinetics, providing a deeper understanding of its stability and reactivity under various conditions (Daly et al., 1981).
Chemical Properties Analysis
The chemical properties of this compound can be inferred from related compounds' reactivity and interaction patterns. For example, the catalytic hydrodeoxygenation of methyl-substituted phenols, closely related in structure, has been studied to understand their reactivity and the influence of methyl substitution on reaction rates and adsorption constants. This research provides valuable insights into the chemical behavior of this compound and its derivatives (Massoth et al., 2006).
Scientific Research Applications
Polyfunctional Heterocyclic Systems Synthesis : Methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate, a compound related to Methyl 2-phenoxypropanoate, is used for the preparation of polyfunctional heterocyclic systems such as pyrroles and pyrimidines, which are significant in medicinal chemistry (Pizzioli et al., 1998).
Pharmaceutical Applications : Methyl 2-arylpropanoates, similar to this compound, have potential pharmaceutical applications due to their nonsteroidal anti-inflammatory and analgesic activities. These can be prepared from 2-hydroxypropiophenone dimethyl acetals (Yamauchi et al., 1987).
Antimicrobial Agents : Derivatives of this compound show promise as effective antimicrobial agents against various human and plant pathogens (Nirmalan et al., 2016).
Thermal Decomposition Studies : Research on the thermal decomposition of 2-methyl-2-phenoxypropane, closely related to this compound, provides insights into the homogeneous first-order elimination of phenol and 2-methylpropene in gas phase, which is important for understanding the stability and decomposition pathways of similar compounds (Daly et al., 1981).
Anti-inflammatory Applications : The study of compounds similar to this compound in Centaurea chilensis has led to the isolation of new anti-inflammatory elemanolides, useful for traditional treatments like gout and rheumatism (Negrete et al., 1993).
Synthetic Chemistry : The Baylis-Hillman reaction has been utilized for a one-pot synthesis of methyl (2E)-3-aryl-2-hydroxymethylprop-2-enoates from methyl 3-aryl-3-hydroxy-2-methylenepropanoates, showcasing the synthetic versatility of compounds related to this compound (Basavaiah et al., 2000).
Material Stabilization : In the context of material sciences, phenolic-type stabilizers, including methyl 2-methoxybenzoate, have been investigated for their efficiency as singlet molecular oxygen generators and quenchers, important for protecting materials against degradation (Soltermann et al., 1995).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that the compound is structurally similar to other phenoxy acids, which have been shown to exert a pronounced stimulating action on liver regenerating activity .
Mode of Action
Based on its structural similarity to other phenoxy acids, it may stimulate secretion of bilirubin and bile acids within the liver, as well as enhance the metabolism of cholesterol .
Biochemical Pathways
Given its potential choleretic activity, it may be involved in the regulation of bile acid synthesis and cholesterol metabolism .
Pharmacokinetics
It’s worth noting that similar compounds have shown mild accumulation during prolonged treatment .
Result of Action
Based on its potential choleretic activity, it may stimulate the secretion of bile acids and bilirubin, and enhance cholesterol metabolism, potentially affecting liver function .
properties
IUPAC Name |
methyl 2-phenoxypropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-8(10(11)12-2)13-9-6-4-3-5-7-9/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIBRBMKSBVQDMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601311751 | |
Record name | Methyl 2-phenoxypropionate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601311751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2065-24-9 | |
Record name | Methyl 2-phenoxypropionate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2065-24-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC408320 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=408320 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 2-phenoxypropionate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601311751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of methyl 2-phenoxypropanoate in the formation of the supramolecular structures described in the paper?
A1: this compound (mpp) acts as a carboxylate ligand in the synthesis of Zn2+ and Cd2+ supramolecular coordination complexes []. Specifically, it forms a complex with Zn2+ and 2,2′-bipyridine (L) resulting in a 2D sheet structure denoted as [Zn(L)(mpp–)2·H2O]·H2O []. In the case of Cd2+, mpp participates in the formation of a 3D supramolecular assembly, [Cd(L)2(mpp–)2]·H2O []. In both cases, mpp acts as a monodentate ligand, coordinating to the metal ions through its carboxylate group (COO-) [].
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